![molecular formula C20H26N2O3S B2554148 2,6-dimethoxy-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzamide CAS No. 1428349-69-2](/img/structure/B2554148.png)
2,6-dimethoxy-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzamide
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Description
2,6-dimethoxy-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzamide (DTPEB) is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DTPEB belongs to the class of benzamide derivatives and has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory effects.
Scientific Research Applications
- Researchers have explored the antiviral potential of indole derivatives, and this compound falls within that category. Specifically, it has demonstrated inhibitory activity against influenza A virus, making it a candidate for further investigation .
- Additionally, its potency against Coxsackie B4 virus suggests potential antiviral applications .
- The compound has been evaluated for its anti-HIV properties. In vitro studies revealed its activity against both HIV-1 (IIIB) and HIV-2 (ROD) strains, indicating its relevance in combating HIV infections .
- The functionalized 2,2′:6′,2′′-terpyridine scaffold, which shares similarities with our compound, has been investigated for molecular electronics and supramolecular chemistry applications. These areas involve designing materials for electronic devices and understanding molecular interactions .
- Transition metal complexes containing similar terpyridine ligands have shown promise in catalysis and molecular magnetism. While our compound is not directly studied, its structural features may contribute to similar applications .
- The broader class of terpyridine derivatives has been explored for anti-tumor therapy. Although specific studies on our compound are lacking, its structural motifs warrant consideration in this context .
- While not directly documented, compounds with indole scaffolds often exhibit diverse biological activities. Our compound’s unique structure suggests it may have additional unexplored therapeutic possibilities .
Antiviral Activity
Anti-HIV Activity
Molecular Electronics and Supramolecular Chemistry
Catalysis and Molecular Magnetism
Anti-Tumor Therapy
Supplementary Applications
properties
IUPAC Name |
2,6-dimethoxy-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3S/c1-24-16-5-3-6-17(25-2)19(16)20(23)21-10-13-22-11-8-15(9-12-22)18-7-4-14-26-18/h3-7,14-15H,8-13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVXJWWYAXXWYAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NCCN2CCC(CC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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